Cas no 2172210-75-0 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-3-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-3-methylpyrrolidine-3-carboxylic acid
• CAS No: 2172210-75-0
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6141457
• PubChem ID: 165539335
• Update Time: 2025-05-26

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-3-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-3-methylpyrrolidine-3-carboxylic acid
• EN300-1510750
• 2172210-75-0
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxane-4-carbonyl]-3-methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H30N2O6/c1-26(24(31)32)10-13-29(17-26)23(30)27(11-14-34-15-12-27)28-25(33)35-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,22H,10-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： PFLBYFLQECSFGH-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)(C(N1CCC(C(=O)O)(C)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-3-methylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-3-methylpyrrolidine-3-carboxylic acid (CAS No. 2172210-75-0)

In the realm of peptide synthesis and pharmaceutical intermediates, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-3-methylpyrrolidine-3-carboxylic acid (CAS No. 2172210-75-0) stands out as a critical building block. This compound, often abbreviated as Fmoc-protected oxane-pyrrolidine carboxylic acid, is widely utilized in solid-phase peptide synthesis (SPPS) due to its unique structural properties. Researchers and manufacturers prioritize this molecule for its role in constructing bioactive peptides and drug candidates, particularly in the development of targeted therapies and precision medicine.

The Fmoc group (9-fluorenylmethoxycarbonyl) in this compound serves as a temporary protecting group for amines during peptide synthesis, a technique that aligns with modern green chemistry principles. Unlike older methods using Boc (tert-butoxycarbonyl) protection, Fmoc-based strategies are compatible with milder deprotection conditions, reducing side reactions. This makes CAS No. 2172210-75-0 a preferred choice for synthesizing complex peptide architectures, including cyclic peptides and peptidomimetics, which are gaining traction in oncology and neurological disorder research.

Recent advancements in AI-driven drug discovery have spotlighted the importance of high-purity intermediates like this compound. Computational models often predict the efficacy of pyrrolidine-containing scaffolds in modulating protein-protein interactions (PPIs), a hot topic in drug development. The oxane (tetrahydropyran) ring in its structure enhances metabolic stability, addressing a common challenge in oral drug bioavailability. These features explain why searches for "Fmoc-amino acid derivatives" and "peptide coupling reagents" have surged in scientific databases.

From a synthetic chemistry perspective, the 3-methylpyrrolidine-3-carboxylic acid moiety introduces steric constraints that influence peptide conformation. This property is exploited in designing enzyme inhibitors and GPCR (G-protein-coupled receptor) ligands, areas dominating recent publications. Notably, the compound’s CAS No. 2172210-75-0 is frequently cross-referenced in patents related to autoimmune disease treatments, reflecting industry demand for novel immunomodulators.

Quality control of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-3-methylpyrrolidine-3-carboxylic acid involves rigorous HPLC and LC-MS analysis to ensure ≥95% purity, a standard requirement for GMP-compliant manufacturing. Suppliers emphasizing batch-to-batch consistency rank higher in procurement queries, as researchers increasingly prioritize reproducible results in preclinical studies. The compound’s stability under cryogenic storage (-20°C) also makes it logistically viable for global distribution.

Emerging applications in PROTAC (proteolysis-targeting chimera) technology further elevate its relevance. The oxane-pyrrolidine backbone can serve as a linker between E3 ligase binders and target proteins, a strategy revolutionizing degradation-based therapeutics. This connection to cutting-edge modalities positions CAS No. 2172210-75-0 as a compound bridging traditional peptide chemistry and next-generation biologics engineering.

Environmental considerations are also shaping its use. The Fmoc group’s photolability allows for light-triggered deprotection, reducing solvent waste in sustainable synthesis protocols—a response to growing interest in green pharmaceutical production. Such innovations align with regulatory trends favoring eco-friendly processes, making this compound a staple in academic and industrial labs committed to green chemistry metrics.

In summary, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-3-methylpyrrolidine-3-carboxylic acid exemplifies the intersection of classical organic synthesis and contemporary biomedical innovation. Its versatility across peptide science, drug discovery, and bioconjugation ensures enduring relevance, as evidenced by its prominence in both literature and commercial catalogs. For researchers navigating the complexities of structure-activity relationships (SAR), this compound offers a robust toolkit for advancing therapeutic pipelines.